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Compound of Interest

Compound Name: 2-Bromo-1-phenylethanol

Cat. No.: B1266663 Get Quote

Safe Handling Protocol for 2-Bromo-1-
phenylethanol
This document provides essential safety and logistical information for the handling and disposal

of 2-Bromo-1-phenylethanol, tailored for researchers, scientists, and drug development

professionals. Adherence to these guidelines is critical for ensuring personal safety and

minimizing environmental impact.

Hazard Identification and Risk Assessment
2-Bromo-1-phenylethanol is a chemical compound that requires careful handling due to its

potential health hazards. Based on available safety data, the primary risks are:

Skin Irritation: Causes skin irritation upon contact.[1][2][3]

Serious Eye Irritation: Can cause serious and potentially damaging eye irritation.[1][2][3]

Respiratory Irritation: May cause irritation to the respiratory tract if inhaled.[1][2][3]

Harmful if Swallowed or Inhaled: Ingestion or inhalation of the substance can be harmful.[3]

A thorough risk assessment should be conducted before beginning any work with this

chemical, considering the quantities being used and the specific experimental conditions.
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Personal Protective Equipment (PPE)
The use of appropriate Personal Protective Equipment (PPE) is mandatory to prevent

exposure. The required PPE is summarized in the table below.

Task Eye/Face Protection Skin Protection
Respiratory

Protection

Routine Handling &

Dispensing

Safety glasses with

side shields or

chemical splash

goggles.[1][4]

Chemical-resistant

gloves (e.g., Nitrile,

Neoprene), lab coat.

[1][4][5]

Work in a well-

ventilated area,

preferably a chemical

fume hood.[1][4][6]

Weighing/Transferring

Large Quantities

Chemical splash

goggles and a face

shield.[4][5]

Chemical-resistant

gloves, flame-resistant

lab coat, and

additional protective

clothing as needed.[4]

A NIOSH-approved

respirator may be

necessary if

ventilation is

inadequate.[4][6]

Spill Cleanup

Chemical splash

goggles and a face

shield.[4]

Chemical-resistant

gloves, disposable

coveralls, and

chemical-resistant

boots.[4]

A NIOSH-approved

respirator with

appropriate cartridges

for large spills or in

poorly ventilated

areas.[4][6]

Waste Handling &

Disposal

Safety glasses with

side shields or

chemical splash

goggles.[4]

Chemical-resistant

gloves, lab coat.[4]

Not generally required

if handling closed

containers in a well-

ventilated area.

Always inspect PPE for integrity before use and ensure gloves are suitable for handling this

specific chemical.[7]

Operational Plan: Step-by-Step Handling Procedure
This protocol outlines the procedural steps for the safe handling of 2-Bromo-1-phenylethanol.

3.1. Pre-Operational Checks
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Verify Emergency Equipment: Confirm that a safety shower and eyewash station are

accessible and operational.[4][8]

Consult SDS: Ensure the Safety Data Sheet (SDS) for 2-Bromo-1-phenylethanol is readily

available and has been reviewed.[4]

Prepare Work Area: Conduct all manipulations within a certified chemical fume hood to

ensure adequate ventilation.[4][6] Cover the work surface with a disposable, absorbent

bench liner.[8]

Assemble Materials: Gather all necessary equipment, including the chemical container,

glassware, and spill cleanup materials.

3.2. Handling Procedure

Don PPE: Put on the appropriate PPE as specified in the table above.

Container Inspection: Before opening, inspect the container for any signs of damage or

leaks.[4]

Dispensing: Carefully open the container. Pour the liquid slowly and deliberately to avoid

splashing or creating aerosols.[4]

Container Sealing: Once the desired amount is dispensed, securely close the container.[1][6]

Perform Work: Carry out the experimental procedure within the fume hood.

Post-Handling: Wipe down the exterior of the primary container and any equipment used

with a suitable solvent.

3.3. Post-Handling Cleanup

Clean Work Area: Wipe the work surface of the fume hood. Dispose of the bench liner as

hazardous waste.

Decontaminate Equipment: Clean any non-disposable equipment used during the procedure.
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Doff PPE: Remove PPE in the correct order to avoid cross-contamination. Start with gloves,

followed by the lab coat, and finally eye protection.

Hygiene: Wash hands thoroughly with soap and water after removing PPE.[1]

Emergency Procedures
In the event of an exposure or spill, follow these procedures immediately.

Eye Contact: Immediately flush eyes with copious amounts of water for at least 15 minutes,

occasionally lifting the upper and lower eyelids.[6][9][10] Remove contact lenses if present

and easy to do.[1] Seek immediate medical attention.[9][10]

Skin Contact: Remove all contaminated clothing immediately.[1] Wash the affected skin area

with plenty of soap and water. If skin irritation occurs or persists, seek medical attention.[1]

Inhalation: Move the affected person to fresh air and keep them in a position comfortable for

breathing.[1][9] If the person feels unwell or has difficulty breathing, seek medical attention.

[1]

Ingestion: Do NOT induce vomiting.[6] Rinse the mouth with water. Call a physician or poison

control center immediately.[6]

Minor Spill: Alert personnel in the immediate area. Wearing appropriate PPE, absorb the spill

with an inert material (e.g., vermiculite, sand, or earth). Collect the absorbed material into a

suitable container for disposal.

Major Spill: Evacuate the laboratory immediately and secure the area.[1] Notify your

institution's environmental health and safety department. Remove all sources of ignition.[1]

Disposal Plan
Proper disposal of 2-Bromo-1-phenylethanol and associated waste is crucial.

Waste Collection: All waste materials, including unused chemical, contaminated

consumables (e.g., gloves, bench liners), and empty containers, must be collected in a

designated, properly labeled hazardous waste container.
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Container Management: Keep waste containers tightly closed and store them in a

designated secondary containment area. Do not mix with other waste streams.

Disposal Method: Dispose of the chemical waste through an approved waste disposal facility,

in accordance with all local, state, and federal regulations.[1][6] Do not allow the product to

enter drains or the environment.

Chemical and Physical Properties
The following table summarizes key quantitative data for 2-Bromo-1-phenylethanol.

Property Value Source

Molecular Formula C₈H₉BrO [2][3]

Molecular Weight 201.06 g/mol [2][11]

Appearance
Colorless to light yellow clear

liquid

Melting Point 39 °C [3]

Boiling Point 261.6 °C at 760 mmHg [1][3]

Density ~1.504 g/cm³ [1]

Flash Point 135.6 °C [3]

Storage Temperature 2-8°C (Refrigerator) [12]

Workflow Visualization
The following diagram illustrates the standard operating procedure for safely handling 2-
Bromo-1-phenylethanol.
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2. Handling Phase (Inside Fume Hood)

3. Post-Handling & Disposal
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Caption: Workflow for safe handling of 2-Bromo-1-phenylethanol.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
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